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Compound of Interest

Compound Name: Mercaptoacetate

Cat. No.: B1236969

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for concentrated
mercaptoacetate, also known as thioglycolic acid. Adherence to these guidelines is critical to
ensure a safe laboratory environment when working with this hazardous chemical.

Chemical Identification and Properties

Mercaptoacetic acid is a potent chemical agent characterized by a thiol group and a carboxylic
acid, rendering it reactive and hazardous. A thorough understanding of its properties is the
foundation of its safe use.

Table 1: Physical and Chemical Properties of Concentrated Mercaptoacetate
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Property Value

Synonyms Thioglycolic acid (TGA), 2-Mercaptoacetic acid
CAS Number 68-11-1

Molecular Formula C2H402S

Molecular Weight 92.11 g/mol

Appearance Colorless to pale yellow liquid

Odor Strong, unpleasant, sulfurous

Boiling Point 96 °C at 5 mmHg

Melting Point -16 °C

Flash Point 126 °C

Density 1.326 g/mL at 20 °C

Solubility Miscible with water, ethanol, and ether
pKa 3.68

Source:[1][2]

Hazard Identification and Toxicological Data

Concentrated mercaptoacetate is classified as toxic and corrosive. It can cause severe skin

burns and eye damage, and is harmful if swallowed, inhaled, or in contact with skin.[3]

Table 2: Toxicological Data for Concentrated Mercaptoacetate

Route of Exposure Value
Oral LD50 73 mg/kg
Dermal LD50 848 mg/kg

Inhalation LC50

210 mg/ms3/4H
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Source:[4]

Table 3: Occupational Exposure Limits for Mercaptoacetate

Organization Limit
ACGIH 1 ppm TWA
NIOSH 1 ppm TWA; 4 mg/m3 TWA

TWA: Time-Weighted Average Source:[2][4]

Hierarchy of Controls for Safe Handling

To minimize risks associated with concentrated mercaptoacetate, a systematic approach to
hazard control must be implemented. The hierarchy of controls, from most to least effective, is
as follows:
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(Physically remove the hazard)

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment
(Protect the worker with PPE)
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Hierarchy of Hazard Controls

Elimination/Substitution: If feasible, consider alternative, less hazardous chemicals.

Engineering Controls: Always handle concentrated mercaptoacetate in a certified chemical
fume hood to minimize inhalation exposure.[5] Ensure that an eyewash station and safety
shower are readily accessible.[1]

Administrative Controls: Develop and strictly follow a Standard Operating Procedure (SOP)
for all work involving this chemical. Clearly label all containers. Do not work alone. Inform
colleagues when you are working with mercaptoacetate.[5]

Personal Protective Equipment (PPE): The last line of defense. See Section 4 for detailed
PPE requirements.

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b1236969?utm_src=pdf-body-img
https://www.benchchem.com/product/b1236969?utm_src=pdf-body
https://isolab.ess.washington.edu/SOPs/mercaptoacetic-acid.php
https://safety365.sevron.co.uk/substances/accessSDS/SDS-10284-5865a00b7147a0.67601226
https://www.benchchem.com/product/b1236969?utm_src=pdf-body
https://isolab.ess.washington.edu/SOPs/mercaptoacetic-acid.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment (PPE)

The correct selection and use of PPE are mandatory when handling concentrated
mercaptoacetate.

Hand Protection: Wear chemical-resistant gloves, such as butyl rubber or neoprene.[2]
Always inspect gloves for integrity before use.

Eye and Face Protection: Chemical splash goggles and a face shield are required to protect
against splashes.[2][6]

Skin and Body Protection: A lab coat must be worn. For larger quantities or when there is a
significant risk of splashing, a chemical-resistant apron or suit is recommended.[7]

Respiratory Protection: If working outside of a fume hood is unavoidable, a full-face
respirator with an appropriate cartridge for organic vapors and acid gases must be used.[8]

Storage and Disposal

Proper storage and waste disposal are crucial to prevent accidents and environmental
contamination.

Storage: Store in a cool, dry, well-ventilated area, away from incompatible materials such as
strong oxidizing agents, bases, and active metals.[4] Keep containers tightly closed and
protect from direct sunlight.[1] Recommended storage is in a refrigerator (2-8°C).[3]

Disposal: All waste containing mercaptoacetate must be treated as hazardous waste.
Collect in a designated, properly labeled, and sealed container. Do not dispose of down the
drain.[1]

Emergency Procedures
Immediate and appropriate action is vital in an emergency.

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[8]
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» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[1]

» Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek
immediate medical attention.[8]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[8]

The following diagram outlines the general procedure for responding to a spill of concentrated
mercaptoacetate.
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Concentrated Mercaptoacetate Spill Response Workflow
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Experimental Protocols

The following are detailed methodologies for key handling procedures.
This protocol is for a small, contained spill (up to 100 mL) within a chemical fume hood.

Preparation: Ensure you have a chemical spill kit readily available. The kit should contain an
inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads), a neutralizing
agent (sodium bicarbonate), and a sealed container for hazardous waste.

Personal Protective Equipment: Don the appropriate PPE as described in Section 4.

Containment: If the spill is spreading, create a dike around the spill with absorbent material
to contain it.[9]

Neutralization: Slowly and carefully sprinkle sodium bicarbonate over the spill, starting from
the outside and working inwards.[10] Avoid creating dust. The acid will react with the
bicarbonate, causing fizzing. Continue adding sodium bicarbonate until the fizzing stops,
which indicates that the acid has been neutralized.[11]

Absorption: Once neutralized, cover the spill with an inert absorbent material.[2]

Collection: Carefully scoop the mixture into a designated, labeled hazardous waste
container.

Final Decontamination: Wipe the spill area with a cloth soaked in a mild detergent solution,
followed by a rinse with water. All cleaning materials must be disposed of as hazardous

waste.
Reporting: Report the spill to the laboratory supervisor or safety officer.

Glassware that has been in contact with concentrated mercaptoacetate requires thorough
decontamination to remove all residues.

« Initial Rinse: In a chemical fume hood, rinse the glassware three times with a suitable
organic solvent (e.g., ethanol or acetone) to remove the bulk of the mercaptoacetate.
Collect the rinsate in a designated hazardous waste container.[4]
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Detergent Wash: Prepare a warm, soapy water solution using a laboratory-grade detergent.
Submerge the glassware in this solution and scrub all surfaces with a suitable brush.[12]

Tap Water Rinse: Rinse the glassware thoroughly under running tap water at least ten times
to remove all detergent.

Deionized Water Rinse: Rinse the glassware three to five times with deionized water to
remove any remaining inorganic ions.[13]

Drying: The glassware can be air-dried on a rack or placed in a drying oven.

For Persistent Odor or Residue: If a sulfur odor persists, a more aggressive cleaning method
may be necessary. In a fume hood, rinse the glassware with a dilute solution of an oxidizing
agent, such as hydrogen peroxide or a potassium permanganate solution, followed by
extensive rinsing with deionized water.[14]

Quenching is the process of deactivating a reactive chemical, often at the end of a reaction.
This should always be done in a controlled manner in a fume hood.

Cooling: Cool the reaction vessel in an ice bath to dissipate any heat that may be generated
during the quench.

Dilution: If the reaction was run neat or at a high concentration, dilute the reaction mixture
with an inert solvent to reduce the concentration of the mercaptoacetate.

Slow Addition of Quenching Agent: Slowly add a weak base, such as a saturated aqueous
solution of sodium bicarbonate, to the reaction mixture with vigorous stirring. The addition
should be dropwise to control the rate of gas evolution and heat generation.[15]

Monitoring: Continue the addition of the quenching agent until the gas evolution ceases.

Workup: Once the reaction is quenched, proceed with the appropriate workup procedure for
your experiment.

By adhering to these safety precautions and protocols, researchers can significantly mitigate
the risks associated with the use of concentrated mercaptoacetate and ensure a safe and
productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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